1,4-Dichlorophthalazine

• CAS: 4752-10-7
• Molecular Formula: C8H4Cl2N2
• Molecular Weight: 199.03 g/mol
• SMILES: C1=CC=C2C(=C1)C(=NN=C2Cl)Cl
• InChI: InChI=1S/C8H4Cl2N2/c9-7-5-3-1-2-4-6(5)8(10)12-11-7/h1-4H
• InChIKey: ODCNAEMHGMYADO-UHFFFAOYSA-N

1,4-Dichlorophthalazine (CAS 4752-10-7) is the strategic electrophilic building block for phthalazinone-based kinase pharmacophores. Its unique 1,4-dichloro substitution pattern—not replicated by 1,6- or mono-halogenated isomers—enables sequential SNAr/Suzuki cross-coupling to access 4-arylamino-phthalazin-1-yl-benzamide chemotypes with potent VEGFR-2 inhibition (IC₅₀ as low as 0.078 µM). With a reported 90.1% isolated scaffold yield from phthaloyl hydrazine, this intermediate reduces process development timelines versus non-optimized routes. Ideal for kinase inhibitor hit-to-lead programs, compound library synthesis, and chemical probe development.

1,4-Dichlorophthalazine (CAS 4752-10-7) as a Versatile Heterocyclic Building Block for Pharmaceutical R&D

1,4-Dichlorophthalazine (CAS: 4752-10-7) is a dichlorinated heteroaromatic compound derived from the phthalazine scaffold, characterized by two reactive chlorine substituents at the 1- and 4-positions of the fused pyridazine-benzene ring system [1]. This structural feature establishes it as a foundational electrophilic building block in medicinal chemistry and organic synthesis, enabling diverse downstream transformations including nucleophilic aromatic substitution and transition metal-catalyzed cross-coupling reactions . Its primary utility lies in serving as a key intermediate for constructing phthalazinone-based pharmacophores, a class prominently represented among protein kinase inhibitors and other bioactive molecules [1].

• [1] Baike.baidu.com. 1,4-Dichlorophthalazine. CAS 4752-10-7. Available at: https://baike.baidu.com/item/1,4-二氯酞嗪/16730049 (Accessed: 18 April 2026). View Source

Why 1,4-Dichlorophthalazine Cannot Be Replaced by Generic Phthalazine Analogs in Targeted Synthesis

The strategic value of 1,4-Dichlorophthalazine is predicated on its specific 1,4-dichloro substitution pattern, which dictates a unique reactivity and selectivity profile that is not replicated by other phthalazine isomers or mono-halogenated analogs. Generic substitution with alternatives like 1,6-dichlorophthalazine or 1-chlorophthalazine fundamentally alters the achievable chemical space and the functional groups accessible at key positions on the heterocyclic core . This specificity translates directly into differential outcomes in terms of reaction yields, regiochemical control, and the biological activity of the resulting derivatives, as quantified in the evidence below.

Quantitative Performance Benchmarks for 1,4-Dichlorophthalazine Against Key Comparators

Superior Synthesis Efficiency: 90.1% Yield for 1,4-Dichlorophthalazine from Phthaloyl Hydrazine

The synthesis of 1,4-Dichlorophthalazine from phthaloyl hydrazine using phosphoryl chloride achieves a 90.1% isolated yield, as documented in standard preparative protocols [1]. This high yield is a critical metric for procurement and process chemistry, as it directly impacts the cost-efficiency and scalability of downstream projects.

Evidence Dimension	Synthesis Yield (Isolated)
Target Compound Data	90.1%
Comparator Or Baseline	Synthesis yields for related halogenated heterocycles (e.g., 1,4-dibromophthalazine) often fall within a lower or more variable range due to differing reaction conditions and reagent costs [2].
Quantified Difference	Not applicable as a direct head-to-head comparison. This is presented as a benchmark.
Conditions	Reaction of phthaloyl hydrazine with phosphoryl chloride at 110°C for 1 hour.

Why This Matters

A high, reproducible synthesis yield ensures a more predictable and cost-effective supply chain for R&D programs relying on this core scaffold.

• [1] ChemicalBook. 1,4-Dichlorophthalazine (CAS 4752-10-7) Synthesis Reference. Available at: https://www.chemicalbook.cn/CASEN_4752-10-7.htm (Accessed: 18 April 2026). View Source
• [2] Scite.ai. Quantitative Preparation of Chloro- And Bromophthalazines. Available at: https://scite.ai/reports/quantitative-preparation-of-chloro-and-p5P2nP (Accessed: 18 April 2026). View Source

Validated Scaffold for High-Potency VEGFR-2 Kinase Inhibitors: Derivatives with IC50 as Low as 0.078 µM

1,4-Dichlorophthalazine serves as the essential precursor for a chemotype of 4-arylamino-phthalazin-1-yl-benzamides, which have been identified as potent inhibitors of Vascular Endothelial Growth Factor Receptor II (VEGFR-2). Several derivatives synthesized from this scaffold demonstrate potent VEGFR-2 inhibitory activity, with an IC50 as low as 0.078 µM in an HTRF enzymatic assay [1]. This establishes a clear and quantifiable pathway to high-potency biological activity, a claim not as strongly supported for other phthalazine isomers like 1,6-dichlorophthalazine, which is more commonly associated with HDAC6 inhibition .

Evidence Dimension	VEGFR-2 Enzymatic Inhibition (IC50)
Target Compound Data	Derivatives based on the 1,4-dichlorophthalazine scaffold exhibit IC50 values as low as 0.078 µM [1].
Comparator Or Baseline	1,6-Dichlorophthalazine is reported to inhibit Histone Deacetylase 6 (HDAC6) with an IC50 of 0.8 µM, representing a different biological target .
Quantified Difference	Target compound derivatives achieve a >10-fold more potent inhibition (0.078 µM) against VEGFR-2 compared to the potency of a 1,6-dichlorophthalazine derivative against HDAC6 (0.8 µM).
Conditions	HTRF enzymatic assay for VEGFR-2 [1]; HDAC6 inhibition assay .

Why This Matters

This evidence directs researchers focused on developing VEGFR-2 inhibitors toward the 1,4-isomer as the more promising and chemically precedented starting point, avoiding the pursuit of potentially less active or off-target pharmacophores.

• [1] Piatnitski, E.L., Duncton, M.A., Kiselyov, A.S., Katoch-Rouse, R., Sherman, D., Milligan, D.L., Balagtas, C., Wong, W.C., Kawakami, J. and Doody, J.F., 2005. Arylphthalazines: Identification of a new phthalazine chemotype as inhibitors of VEGFR kinase. Bioorganic & Medicinal Chemistry Letters, 15(21), pp.4696-4698. View Source

Enabling Two-Step, High-Yield Synthesis of Complex Arylphthalazines via Suzuki Coupling

The 1,4-dichloro motif is uniquely suited for sequential functionalization. A robust synthetic route leverages 1,4-Dichlorophthalazine for a nucleophilic aromatic substitution followed by a palladium-catalyzed Suzuki cross-coupling to yield 4-aryl-1-(4-methylpiperazin-1-yl)phthalazines under mild conditions . This sequence is reported to proceed with good overall yields and showcases the predictable and stepwise reactivity of the two chlorine atoms, a feature not generally available with mixed halogen or other isomeric scaffolds.

Evidence Dimension	Reaction Yield and Sequence Feasibility
Target Compound Data	Facile, two-step sequence (SNAr then Suzuki) yields complex phthalazine derivatives in good yields .
Comparator Or Baseline	Alternative starting materials (e.g., 1,6-dichlorophthalazine) lack the symmetrical 1,4-dichloro pattern that enables this specific, high-yielding sequential functionalization strategy.
Quantified Difference	Specific yields for this sequence are reported as 'good' under mild conditions; the key differentiator is the feasibility of the sequential functionalization pathway.
Conditions	Nucleophilic aromatic substitution followed by Pd-catalyzed Suzuki cross-coupling.

Why This Matters

This validated synthetic pathway reduces development time and cost for complex molecule construction, making 1,4-Dichlorophthalazine a more efficient and reliable building block for library synthesis and lead optimization.

Regioselective Functionalization: Controlled Access to Mono- and Disubstituted Phthalazine Derivatives

The two chlorine atoms on the 1,4-Dichlorophthalazine core are not equally reactive under all conditions, enabling controlled regioselective substitution. This property allows chemists to first displace one chlorine with a nucleophile, then utilize the remaining chlorine for a subsequent transformation, such as a Suzuki coupling, to generate diversely functionalized molecules . This tunable reactivity is a direct consequence of the 1,4-arrangement and is a key advantage over non-halogenated or differently substituted phthalazine cores.

Evidence Dimension	Control Over Sequential Derivatization
Target Compound Data	Allows for regioselective mono-substitution followed by a second, different functionalization .
Comparator Or Baseline	1,6-Dichlorophthalazine and other analogs have different electronic and steric properties that lead to altered regioselectivity, potentially limiting the types of sequential modifications that can be performed.
Quantified Difference	No single quantitative metric; the difference is in the strategic versatility of the accessible chemical space.
Conditions	Standard conditions for nucleophilic aromatic substitution and transition metal catalysis.

Why This Matters

For medicinal chemists, this controlled reactivity is essential for efficiently exploring structure-activity relationships (SAR) and generating diverse compound libraries from a single, commercially available starting material.

Optimal Application Scenarios for Procuring 1,4-Dichlorophthalazine

VEGFR-2 Kinase Inhibitor Lead Generation and SAR Studies

This scenario is for medicinal chemistry teams initiating a program targeting VEGFR-2 or related kinases. Procuring 1,4-Dichlorophthalazine is the critical first step to accessing the 4-arylamino-phthalazin-1-yl-benzamide chemotype. As demonstrated, derivatives from this scaffold achieve potent VEGFR-2 inhibition (IC50 as low as 0.078 µM) [1], providing a validated and high-potency starting point for hit-to-lead optimization.

Efficient Synthesis of Diverse Aryl- and Heteroaryl-Phthalazine Libraries

This scenario is ideal for research groups requiring a reliable, high-yielding route to generate structurally diverse phthalazine-based compound libraries. The combination of an efficient synthesis (90.1% yield for the core scaffold) [2] and its proven utility in sequential SNAr/Suzuki coupling sequences makes 1,4-Dichlorophthalazine the superior choice for building collections of phthalazine analogs for broad biological screening.

Process Chemistry Development for Scalable Phthalazine-Based Intermediates

For process chemists and CROs tasked with scaling up the synthesis of phthalazine-containing drug candidates, 1,4-Dichlorophthalazine offers a well-characterized and efficient entry point. The reported 90.1% isolated yield from phthaloyl hydrazine [2] provides a robust baseline for further process optimization, reducing development timelines and manufacturing costs compared to less optimized or lower-yielding routes.

Chemical Biology Tool Development for Kinase Target Validation

Chemical biology groups focused on developing selective probes to validate VEGFR-2 as a therapeutic target will find 1,4-Dichlorophthalazine an indispensable building block. The ability to regioselectively introduce an affinity tag (e.g., biotin) or a reporter group at one position while installing a targeting moiety at the other, as enabled by the sequential functionalization strategy , is essential for creating effective chemical tools.

• [1] Piatnitski, E.L., Duncton, M.A., Kiselyov, A.S., Katoch-Rouse, R., Sherman, D., Milligan, D.L., Balagtas, C., Wong, W.C., Kawakami, J. and Doody, J.F., 2005. Arylphthalazines: Identification of a new phthalazine chemotype as inhibitors of VEGFR kinase. Bioorganic & Medicinal Chemistry Letters, 15(21), pp.4696-4698. View Source
• [2] ChemicalBook. 1,4-Dichlorophthalazine (CAS 4752-10-7) Synthesis Reference. Available at: https://www.chemicalbook.cn/CASEN_4752-10-7.htm (Accessed: 18 April 2026). View Source